Cas no 52089-69-7 (TETRAHEPTYLAMMONIUM TETRAFLUOROBORATE)

TETRAHEPTYLAMMONIUM TETRAFLUOROBORATE structure
52089-69-7 structure
Product Name:TETRAHEPTYLAMMONIUM TETRAFLUOROBORATE
CAS No:52089-69-7
MF:C28H60BF4N
MW:497.587323188782
CID:936350
PubChem ID:57350455
Update Time:2025-04-19

TETRAHEPTYLAMMONIUM TETRAFLUOROBORATE Chemical and Physical Properties

Names and Identifiers

    • TETRAHEPTYLAMMONIUM TETRAFLUOROBORATE
    • tetraheptylazanium,tetrafluoroborate
    • tetra-n-heptyl-ammonium-tetrafluoroborat
    • DTXSID60722155
    • 52089-69-7
    • N,N,N-Triheptylheptan-1-aminium tetrafluoroborate
    • Inchi: 1S/C28H60N.BF4/c1-5-9-13-17-21-25-29(26-22-18-14-10-6-2,27-23-19-15-11-7-3)28-24-20-16-12-8-4;2-1(3,4)5/h5-28H2,1-4H3;/q+1;-1
    • InChI Key: YNAPWHJHQXGGDA-UHFFFAOYSA-N
    • SMILES: F[B-](F)(F)F.[N+](CCCCCCC)(CCCCCCC)(CCCCCCC)CCCCCCC

Computed Properties

  • Exact Mass: 496.4794
  • Monoisotopic Mass: 497.4754937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 24
  • Complexity: 256
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Melting Point: 114-117 °C
  • PSA: 0

TETRAHEPTYLAMMONIUM TETRAFLUOROBORATE Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
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